Cas no 503064-28-6 (3-Hydroxy-27-norcycloart-23-en-25-one; (3β,23E)-form, 3-Ketone)

• Product Name: 3-Hydroxy-27-norcycloart-23-en-25-one; (3β,23E)-form, 3-Ketone
• CAS No: 503064-28-6
• MF: C₂₉H₄₄O₂
• MW: 424.658469200134
• CID: 6693370
• Update Time: 2024-03-02

3-Hydroxy-27-norcycloart-23-en-25-one; (3β,23E)-form, 3-Ketone Chemical and Physical Properties

Names and Identifiers

• (+)-Vaticinone
• 3-Hydroxy-27-norcycloart-23-en-25-one; (3β,23E)-form, 3-Ketone

• Inchi： 1S/C29H44O2/c1-19(8-7-9-20(2)30)21-12-14-27(6)23-11-10-22-25(3,4)24(31)13-15-28(22)18-29(23,28)17-16-26(21,27)5/h7,9,19,21-23H,8,10-18H2,1-6H3/b9-7+
• InChI Key： SRSDDLZWQZWBBZ-VQHVLOKHSA-N
• SMILES： CC(C1C2(C(C3C4(C5(CCC(C(C5CC3)(C)C)=O)C4)CC2)(C)CC1)C)C/C=C/C(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• XLogP3: 9.371

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives